Cas no 2034381-41-2 (N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-N2-(4-isopropylphenyl)oxalamide)

N1-((1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-N2-(4-isopropylphenyl)oxalamide is a fluorinated pyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a piperidine core linked to a 5-fluoropyrimidine moiety and an oxalamide bridge, enhancing binding specificity and metabolic stability. The presence of the isopropylphenyl group may contribute to improved lipophilicity and target affinity. This compound is of interest for its potential as a kinase inhibitor or modulator of biological pathways, given the pharmacophoric significance of its functional groups. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery.
N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-N2-(4-isopropylphenyl)oxalamide structure
2034381-41-2 structure
Product Name:N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-N2-(4-isopropylphenyl)oxalamide
CAS No:2034381-41-2
MF:C21H26FN5O2
MW:399.461847782135
CID:5551164
PubChem ID:91814160
Update Time:2025-06-08

N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-N2-(4-isopropylphenyl)oxalamide Chemical and Physical Properties

Names and Identifiers

    • F6454-1461
    • N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-N'-[4-(propan-2-yl)phenyl]ethanediamide
    • N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-N2-(4-isopropylphenyl)oxalamide
    • N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-N'-(4-propan-2-ylphenyl)oxamide
    • AKOS026688546
    • 2034381-41-2
    • Inchi: 1S/C21H26FN5O2/c1-14(2)16-3-5-18(6-4-16)26-20(29)19(28)23-11-15-7-9-27(10-8-15)21-24-12-17(22)13-25-21/h3-6,12-15H,7-11H2,1-2H3,(H,23,28)(H,26,29)
    • InChI Key: GATXICHRHBMFLZ-UHFFFAOYSA-N
    • SMILES: FC1C=NC(=NC=1)N1CCC(CNC(C(NC2C=CC(=CC=2)C(C)C)=O)=O)CC1

Computed Properties

  • Exact Mass: 399.20705325g/mol
  • Monoisotopic Mass: 399.20705325g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 87.2Ų

N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)-N2-(4-isopropylphenyl)oxalamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6454-1461-2μmol
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-N'-[4-(propan-2-yl)phenyl]ethanediamide
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F6454-1461-10μmol
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F6454-1461-20μmol
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F6454-1461-2mg
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-N'-[4-(propan-2-yl)phenyl]ethanediamide
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F6454-1461-3mg
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-N'-[4-(propan-2-yl)phenyl]ethanediamide
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F6454-1461-4mg
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F6454-1461-5mg
N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-N'-[4-(propan-2-yl)phenyl]ethanediamide
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Life Chemicals
F6454-1461-10mg
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